Cas no 1955539-77-1 (4-{5-(propan-2-yl)-1H-1,2,4-triazol-3-ylmethyl}piperidine dihydrochloride)

• Product Name: 4-{5-(propan-2-yl)-1H-1,2,4-triazol-3-ylmethyl}piperidine dihydrochloride
• CAS No: 1955539-77-1
• MDL: MFCD29991425
• CID: 4631460
• PubChem ID: 122156862
• Update Time: 2025-06-21

4-{5-(propan-2-yl)-1H-1,2,4-triazol-3-ylmethyl}piperidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-{[5-(propan-2-yl)-1H-1,2,4-triazol-3-yl]methyl}piperidine dihydrochloride
• 4-{5-(propan-2-yl)-1H-1,2,4-triazol-3-ylmethyl}piperidine dihydrochloride

• MDL： MFCD29991425

Additional information on 4-{5-(propan-2-yl)-1H-1,2,4-triazol-3-ylmethyl}piperidine dihydrochloride

Professional Introduction to 4-{5-(propan-2-yl)-1H-1,2,4-triazol-3-ylmethyl}piperidine dihydrochloride (CAS No. 1955539-77-1)

4-{5-(propan-2-yl)-1H-1,2,4-triazol-3-ylmethyl}piperidine dihydrochloride, identified by its CAS number 1955539-77-1, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of a piperidine ring and a 1,2,4-triazole moiety, contribute to its unique chemical and pharmacological properties.

The piperidine ring is a common structural motif in many pharmacologically active compounds due to its ability to mimic the bioactive conformation of certain natural products. In particular, piperidine derivatives have been widely studied for their role in central nervous system (CNS) drugs, cardiovascular agents, and antimicrobial agents. The incorporation of a piperidine ring into 4-{5-(propan-2-yl)-1H-1,2,4-triazol-3-ylmethyl}piperidine dihydrochloride enhances its potential as a lead compound for drug discovery.

The 1,2,4-triazole moiety is another critical component of this compound that contributes to its biological activity. Triazoles are known for their broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory properties. The presence of the triazole ring in 4-{5-(propan-2-yl)-1H-1,2,4-triazol-3-ylmethyl}piperidine dihydrochloride suggests that this compound may exhibit similar pharmacological effects. Furthermore, the substitution pattern on the triazole ring influences its reactivity and binding affinity to biological targets.

Recent research in the field of medicinal chemistry has highlighted the importance of structure-activity relationships (SAR) in designing novel drug candidates. The study of 4-{5-(propan-2-yl)-1H-1,2,4-triazol-3-ylmethyl}piperidine dihydrochloride has provided valuable insights into how modifications at different positions of the molecule can modulate its biological activity. For instance, the introduction of a propyl group at the 5-position of the triazole ring appears to enhance the compound's potency and selectivity.

The synthesis of 4-{5-(propan-2-yl)-1H-1,2,4-triazol-3-ylmethyl}piperidine dihydrochloride involves multiple steps that require precise control over reaction conditions. The synthesis typically begins with the formation of the triazole ring through cycloaddition reactions between organic azides and alkynes. Subsequent functionalization steps are then performed to introduce the piperidine moiety and other substituents. The final step involves salt formation with hydrochloric acid to yield the dihydrochloride salt.

The pharmacological evaluation of 4-{5-(propan-2-yl)-1H-1,2,4-triazol-3-ylmethyl}piperidine dihydrochloride has revealed promising results in preclinical studies. In vitro assays have demonstrated that this compound exhibits significant activity against various biological targets relevant to human diseases. For example, it has shown inhibitory effects on enzymes involved in neurotransmitter metabolism and cell signaling pathways. These findings suggest that 4-{5-(propan-2-yl)-1H-1,2,4-triazol}-3-_ymethylpiperidine dihydrochloride may have therapeutic potential in treating neurological disorders and other diseases.

In addition to its pharmacological properties, CAS No. 1955539-77_-1 also exhibits interesting chemical properties that make it a valuable tool for synthetic chemistry research. The presence of multiple reactive sites allows for further derivatization and modification, enabling chemists to explore new synthetic pathways and develop novel analogs with enhanced biological activity.

The development of new drugs is an iterative process that involves extensive testing and optimization. Further research on 4-{5-(propan-y)-lH-l,d,_4-t^raizol^-3-ylmethylopiperidinedi-hydrochlo-ridratetion will continue to focus on understanding its mechanism of action and identifying potential therapeutic applications.